N-[(1R,2S)-2-Naphthalen-1-ylcyclopropyl]oxirane-2-carboxamide

• IUPAC Name: N-[(1R,2S)-2-naphthalen-1-ylcyclopropyl]oxirane-2-carboxamide
• InChI: InChI=1S/C16H15NO2/c18-16(15-9-19-15)17-14-8-13(14)12-7-3-5-10-4-1-2-6-11(10)12/h1-7,13-15H,8-9H2,(H,17,18)/t13-,14+,15?/m0/s1
• InChI Key: VQZWIYGSBLRNEJ-SNTRVMSOSA-N
• Canonical SMILES: C1C(C1NC(=O)C2CO2)C3=CC=CC4=CC=CC=C43
• Isomeric SMILES: C1[C@H]([C@@H]1NC(=O)C2CO2)C3=CC=CC4=CC=CC=C43
• Molecular Formula: C16H15NO2
• Molecular Weight: 253.29 g/mol

Description

“N-[(1R,2S)-2-Naphthalen-1-ylcyclopropyl]oxirane-2-carboxamide” is a complex organic molecule that contains a naphthalene ring, a cyclopropyl group, an oxirane (epoxide) ring, and a carboxamide group. The (1R,2S) notation indicates the configuration of the chiral centers in the molecule.

Molecular Structure Analysis

The molecule contains several functional groups that contribute to its overall structure. The naphthalene ring is a polycyclic aromatic hydrocarbon, the cyclopropyl group is a three-membered carbon ring, the oxirane is a three-membered ring containing an oxygen atom, and the carboxamide group contains a carbonyl (C=O) and an amine (NH2) group.

Chemical Reactions Analysis

Epoxides like the oxirane ring in this molecule are highly reactive and can undergo ring-opening reactions in the presence of acids or bases. The carboxamide group can participate in various reactions, such as hydrolysis or condensation.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on the specific arrangement of its atoms and the characteristics of its functional groups. For example, the presence of the polar carboxamide group could enhance its solubility in polar solvents.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use or biological activity. For example, if this compound is designed to act as a drug, the oxirane ring might be intended to react with a specific biological target.